2-[1-(2-chlorophenyl)-3-methyl-5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl]-N-[1-(3-isoxazolyl)ethyl]-N-methylacetamide

• IUPAC Name: 2-[1-(2-chlorophenyl)-3-methyl-5-oxo-1,2,4-triazol-4-yl]-N-methyl-N-[1-(1,2-oxazol-3-yl)ethyl]acetamide
• InChI: InChI=1S/C17H18ClN5O3/c1-11(14-8-9-26-20-14)21(3)16(24)10-22-12(2)19-23(17(22)25)15-7-5-4-6-13(15)18/h4-9,11H,10H2,1-3H3
• InChI Key: QOTYSRJUQSARAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)N1CC(=O)N(C)C(C)C2=NOC=C2)C3=CC=CC=C3Cl
• Molecular Formula: C17H18ClN5O3
• Molecular Weight: 375.8 g/mol

Description

2-[1-(2-chlorophenyl)-3-methyl-5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl]-N-[1-(3-isoxazolyl)ethyl]-N-methylacetamide is a useful research compound. Its molecular formula is C17H18ClN5O3 and its molecular weight is 375.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 375.1098171 g/mol and the complexity rating of the compound is 587. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

• The compound has been involved in studies exploring the synthesis of various derivatives with potential biological activities. For instance, Basheer and Rappoport (2006) described the reaction of omega-chloroalkyl isocyanates and isothiocyanate with active methylene compounds, leading to the formation of related heterocyclic compounds (Basheer & Rappoport, 2006).

Anticancer Activity

• A study by Kattimani et al. (2013) synthesized novel 1,2,4-triazolin-3-one derivatives, including a compound similar in structure to the one . These derivatives were evaluated for in vitro anticancer activity against a range of human tumor cell lines, showing promising results (Kattimani et al., 2013).

Antimicrobial and Antifungal Activity

• Research by Rajanarendar et al. (2010) and (2012) involved the synthesis of isoxazolyl derivatives with significant biological activity, including antimicrobial and antifungal properties, which highlights the potential of such compounds in developing new therapeutic agents (Rajanarendar et al., 2010) and (Rajanarendar et al., 2012).

Analgesic and Anti-inflammatory Activity

• The compound's derivatives have also been investigated for their potential analgesic and anti-inflammatory activities. These studies contribute to the understanding of how structural modifications of the compound can lead to different biological activities, which is crucial for drug development (Rajanarendar et al., 2012).

Solubility and Partitioning in Biological Solvents

• A study by Volkova et al. (2020) on a similar triazole compound explored its solubility thermodynamics and partitioning processes in biologically relevant solvents. This research is significant for understanding the pharmacokinetic properties of such compounds (Volkova et al., 2020).

Herbicide and Pesticide Research

• Additionally, Latli and Casida (1995) conducted a study on a chloroacetanilide herbicide and a dichloroacetamide safener for herbicides, providing insights into the agricultural applications of these compounds (Latli & Casida, 1995).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically determined through biological testing and is often specific to the particular compound .

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Without specific information on this compound, it’s difficult to provide an accurate assessment.

Future Directions

The future directions for research on this compound would likely depend on its observed properties and potential applications. This could include further studies to better understand its physical and chemical properties, or investigations into its potential uses.